molecular formula C9H7FO B051475 4-Ethynyl-2-fluoro-1-methoxybenzene CAS No. 120136-28-9

4-Ethynyl-2-fluoro-1-methoxybenzene

Cat. No. B051475
M. Wt: 150.15 g/mol
InChI Key: PCQZNIONNPEWAZ-UHFFFAOYSA-N
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Description

“4-Ethynyl-2-fluoro-1-methoxybenzene” is a chemical compound with the molecular formula C9H7FO. It has a molecular weight of 150.15 . The compound is also known by its IUPAC name, 2-ethynyl-4-fluoro-1-methoxybenzene .


Molecular Structure Analysis

The InChI code for “4-Ethynyl-2-fluoro-1-methoxybenzene” is 1S/C9H7FO/c1-3-7-6-8(10)4-5-9(7)11-2/h1,4-6H,2H3 . This indicates that the compound has a benzene ring with ethynyl (C≡CH), fluoro (F), and methoxy (OCH3) substituents .

It is stored at a temperature of 4 degrees Celsius . The compound has a normal shipping temperature .

Scientific Research Applications

“4-Ethynyl-2-fluoro-1-methoxybenzene” is a chemical compound with the CAS Number: 1600425-77-1 . It’s typically stored at room temperature and comes in a powder form . This compound is often used as a building block in organic synthesis .

  • 2-ethynyl-4-fluoro-1-methoxybenzene : This compound is similar to “4-Ethynyl-2-fluoro-1-methoxybenzene” and is also used as a building block in organic synthesis .
  • 4-ethynyl-1-fluoro-2-methoxybenzene : This is another compound that is similar to “4-Ethynyl-2-fluoro-1-methoxybenzene”. It’s also used in organic synthesis .
  • 4-Bromo-2-fluoroanisole : This compound has been used in the synthesis of 1,4-bis[(3′-fluoro-4′-n alkoxyphenyl)ethynyl]benzenes .
  • 4-Ethynylanisole : A library of potential antifungal triazole-modified beta-methoxyacrylate analogues was designed and synthesized via a Cu(I)-catalyzed 1,3-dipolar alkyne-azide coupling reaction or 'click chemistry’ .
  • 2-ethynyl-4-fluoro-1-methoxybenzene : This compound is similar to “4-Ethynyl-2-fluoro-1-methoxybenzene” and is also used as a building block in organic synthesis .
  • 4-ethynyl-1-fluoro-2-methoxybenzene : This is another compound that is similar to “4-Ethynyl-2-fluoro-1-methoxybenzene”. It’s also used in organic synthesis .
  • 4-Bromo-2-fluoroanisole : This compound has been used in the synthesis of 1,4-bis[(3′-fluoro-4′-n alkoxyphenyl)ethynyl]benzenes .
  • 4-Ethynylanisole : A library of potential antifungal triazole-modified beta-methoxyacrylate analogues was designed and synthesized via a Cu(I)-catalyzed 1,3-dipolar alkyne-azide coupling reaction or 'click chemistry’ .

Safety And Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

4-ethynyl-2-fluoro-1-methoxybenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7FO/c1-3-7-4-5-9(11-2)8(10)6-7/h1,4-6H,2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PCQZNIONNPEWAZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C#C)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7FO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30424053
Record name 4-ethynyl-2-fluoro-1-methoxybenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30424053
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

150.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Ethynyl-2-fluoro-1-methoxybenzene

CAS RN

120136-28-9
Record name 4-ethynyl-2-fluoro-1-methoxybenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30424053
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

To the mixture of 3-fluoro-4-methoxybenzaldehyde (0.589 g, 3.0 mmol), potassium carbonate (1.8 g, 13.0 mmol) in methanol (65 mL) at room temperature was added slowly dimethyl 1-diazo-2-oxopropylphosphonate (1.4 g, 7.2 mmol). The resulting mixture was stirred at room temperature for 2 hours, quenched with saturated sodium bicarbonate and extracted with ethyl acetate. The organic phase was washed with water, brine, dried over sodium sulfate and concentrated under reduced pressure. The residue was purified by flash chromatography on silica gel (10% EtOAc in hexanes) to provide 4-ethynyl-2-fluoro-1-methoxybenzene (622) (0.750 g, 76.9%) as a colorless oil.
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1.4 g
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Synthesis routes and methods II

Procedure details

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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
1
Citations
L Evensen, K Odlo, DR Micklem… - …, 2013 - Wiley Online Library
Cellular behaviors are governed by combinations of systemic and microenvironmental factors; together, these regulate cell signaling responses to growth factors. This contextual …

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